Alkaloids and derivatives
Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines.
These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility.
Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known.
In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.

- Morphinans
- Camptothecins
- Aristolactams
- Aporphines
- Ergoline and derivatives
- Tropane alkaloids
- Protoberberine alkaloids and derivatives
- Vinca alkaloids
- Indolonaphthyridine alkaloids
- Amaryllidaceae alkaloids
- Harmala alkaloids
- Cephalotaxus alkaloids
- Protopine alkaloids
- Corynanthean-type alkaloids
- Cinchona alkaloids
- Lupin alkaloids
- Alkaloids and derivatives
- Aspidospermatan-type alkaloids
- Erythrina alkaloids
- Acutumine and related alkaloids
- Plumeran-type alkaloids
- Benzophenanthridine alkaloids
- Strychnos alkaloids
- Vobasan alkaloids
- Ibogan-type alkaloids
- Macroline alkaloids
- Yohimbine alkaloids
- Gelsemium alkaloids
- Hasubanan alkaloids
- Cytochalasans
- Emetine alkaloids
- Ajmaline-sarpagine alkaloids
- Phthalide isoquinolines
- Anatoxins
- Eburnan-type alkaloids
- Rhazinilam alkaloids
- Yuzurimine-type alkaloids
- Homoaporphines
- Epibatidine analogues
- Proaporphines
- 6,7-benzomorphans
- Pavine alkaloids
- 6,6a-secoaporphines
- Stemona alkaloids
- Aspidofractine alkaloids
- Vallesaman alkaloids
- Rhoeadine alkaloids
- Lumicolchicine alkaloids
- Loline alkaloids and derivatives
- Daphniphylline-type alkaloids
- Melodinus alkaloids
- Isoaporphines
- Pleiocarpaman alkaloids
- Quebrachamine alkaloids
- 9b-azaphenalenes
- Histrionicotoxins
- Oxamorphinans
- 1-azafluoranthenes
- 1-azaoxoaporphines
- Akageran and related alkaloids
- Akuammilan and related alkaloids
- Allocolchicine alkaloids
- Androcymbine alkaloids
- Azahomoaporphines
- Betalains
Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-(4-methylpentyl)piperidine | 84625-16-1 | C11H23N |
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Senecivernine N-Oxide | 101687-28-9 | C18H25NO6 |
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4-(1-methylpiperidin-2-yl)butan-1-amine | 2229391-30-2 | C10H22N2 |
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(+-)-cis(?)-2-Methyl-6-propyl-piperidin | 68170-79-6 | C9H19N |
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N-Nitrosoguvacine | 55557-01-2 | C6H8N2O3 |
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1-tert-Butyl 3-ethyl 5,5-difluoro-5,6-dihydropyridine-1,3(2H)-dicarboxylate | 1823847-01-3 | C13H19F2NO4 |
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Usaramine N-oxide | 117020-54-9 | C18H25NO7 |
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Supinine | 551-58-6 | C15H25NO4 |
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2-(2-phenylethyl)piperidine hydrochloride | 1185299-32-4 | C13H20ClN |
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2-Octylpiperidine hydrochloride | 100529-27-9 | C13H28ClN |
Related Literature
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Neda Amini,Mohsen Marvibaigi,Eko Supriyanto,Saravana Kumar Jaganathan,Wong Tet Soon,Rozita Nasiri,Javad Hamzehalipour RSC Adv., 2016,6, 24391-24417
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Rulong Zhou,Shanshan Ma,Yang Yang,Dongdong Li,Bingyan Qu,Xiao Cheng Zeng Phys. Chem. Chem. Phys., 2019,21, 8945-8955
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Yuequn Fu,Senbo Xiao,Siqi Liu,Jianyang Wu,Xiao Wang,Lijie Qiao,Zhiliang Zhang,Jianying He Phys. Chem. Chem. Phys., 2020,22, 24907-24916
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Jessica C. DeMott,John R. Dekarske,Billy J. McCulloch,Oleg V. Ozerov Inorg. Chem. Front., 2015,2, 912-916
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Sanaa Hafeez,Eleana Harkou,Sultan M. Al-Salem,Maria A. Goula,Nikolaos Dimitratos,Nikolaos D. Charisiou,Alberto Villa,Atul Bansode,Gary Leeke,George Manos,Achilleas Constantinou React. Chem. Eng., 2022,7, 795-812
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A. I. Bevan,A. Züttel,D. Book,I. R. Harris Faraday Discuss., 2011,151, 353-367
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Zhenping Qu,Lei Miao,Hui Wang,Qiang Fu Chem. Commun., 2015,51, 956-958
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Xiaohu Zhang,Dongliang Tang,Li Zhou,Jiao Jiao,Danqi Feng,Gaofeng Liang,Yongcai Guo Nanoscale, 2019,11, 20238-20244
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Ayan Ghosh,Kavitha Jayachandran Dalton Trans., 2023,52, 17349-17359
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